Cas no 79874-76-3 (Delmopinol)
Delmopinol structure
Product Name:Delmopinol
CAS No:79874-76-3
MF:C16H33NO2
MW:271.438725233078
CID:564603
PubChem ID:57337
Update Time:2024-01-30
Delmopinol Chemical and Physical Properties
Names and Identifiers
-
- 4-Morpholineethanol,3-(4-propylheptyl)-
- DECAPINOL
- Delmopinol
- (+-)-3-(4-Propylheptyl)-4-morpholineethanol
- (Rs)-2-(3-(4-propylheptyl)morpholino)ethanol
- 3-(4-propyl-heptyl)-4-(2-hydroxyethyl)-morpholine
- 4-Morpholineethanol,3-(4-propylheptyl)-,(-)
- Decapinolum
- Unii-dt67wl708f
- 3-(4-Propylheptyl)-4-morpholineethanol (ACI)
- (±)-Delmopinol
- 2-[3-(4-Propylheptyl)morpholin-4-yl]ethanol
- 3-(4-Propylheptyl)-4-(2-hydroxyethyl)morpholine
- M 1650
- 4-(2-hydroxyethyl)-3-(4-propylheptyl)morpholine
- DT67WL708F
- CHEBI:135122
- FT-0700717
- QSFOWAYMMZCQNF-UHFFFAOYSA-N
- Q13571783
- DELMOPINOL [WHO-DD]
- 2-(3-(4-Propylheptyl)morpholino)ethanol hydrochloride
- Delmopinolum [INN-Latin]
- 2-[3-(4-Propylheptyl)morpholin-4-yl]ethan-1-ol
- CHEMBL2104220
- Delmopinol [INN]
- DELMOPINOL [MI]
- NS00124784
- SCHEMBL120704
- 79874-76-3
- DTXSID10868552
- Delmopinolum
- delmopinol HCl
- 4-Morpholineethanol, 3-(4-propylheptyl)-, (+-)-
- (+/-)-3-(4-PROPYLHEPTYL)-4-MORPHOLINEETHANOL
-
- Inchi: 1S/C16H33NO2/c1-3-6-15(7-4-2)8-5-9-16-14-19-13-11-17(16)10-12-18/h15-16,18H,3-14H2,1-2H3
- InChI Key: QSFOWAYMMZCQNF-UHFFFAOYSA-N
- SMILES: OCCN1C(CCCC(CCC)CCC)COCC1
Computed Properties
- Exact Mass: 271.25100
- Monoisotopic Mass: 271.251
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.7A^2
- XLogP3: 4
Experimental Properties
- Density: 0.924
- Boiling Point: 374.6°C at 760 mmHg
- Flash Point: 180.3°C
- Refractive Index: 1.462
- PSA: 32.70000
- LogP: 3.00410
Delmopinol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D230668-1mg |
Delmopinol |
79874-76-3 | 1mg |
$207.00 | 2023-05-18 | ||
| TRC | D230668-2.5mg |
Delmopinol |
79874-76-3 | 2.5mg |
$414.00 | 2023-05-18 | ||
| TRC | D230668-10mg |
Delmopinol |
79874-76-3 | 10mg |
$1579.00 | 2023-05-18 | ||
| TRC | D230668-100mg |
Delmopinol |
79874-76-3 | 100mg |
$ 15000.00 | 2023-09-08 |
Delmopinol Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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- 1251751-05-9((S)-3-(Cyclopropylmethyl)morpholine)
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